6-Bromo-2-(trifluoromethyl)pyridin-3-amine

• IUPAC Name: 6-bromo-2-(trifluoromethyl)pyridin-3-amine
• InChI: InChI=1S/C6H4BrF3N2/c7-4-2-1-3(11)5(12-4)6(8,9)10/h1-2H,11H2
• InChI Key: WOKKPJCRAHUJTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1N)C(F)(F)F)Br
• Molecular Formula: C6H4BrF3N2
• Molecular Weight: 241.01 g/mol
• CAS RN: 1805123-62-9

Description

“6-Bromo-2-(trifluoromethyl)pyridin-3-amine” is a chemical compound that is part of the trifluoromethylpyridines group. Trifluoromethylpyridines (TFMP) and their derivatives have found applications in the agrochemical and pharmaceutical industries. The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety contribute to the biological activities of TFMP derivatives.

Scientific Research Applications

Asymmetric and Steric Properties in Ligand Synthesis

• The compound was used in synthesizing an unsymmetrical amine tripod, FBrTPA, showing significant properties in ligand-to-metal distances and decoordination in solutions. This is crucial in understanding octahedral geometry in metal complexes (Benhamou et al., 2011).

Spectroscopic and Density Functional Theory Studies

• It has been a subject for spectroscopic characterization, providing insights into the structure and properties of related compounds through techniques like FT-IR and NMR spectroscopy. These studies are integral in comprehending the molecular behavior of such compounds (Vural & Kara, 2017).

Functionalization and Metalation

• The compound played a key role in the selective deprotonation and subsequent carboxylation of similar bromo- and iodo(trifluoromethyl)pyridines, which is pivotal in organic synthesis and functional group transformations (Cottet et al., 2004).

Potential in Anticancer Research

• It has been used as a starting material for synthesizing novel alkyl amide functionalized compounds, which displayed promising anticancer activity. This highlights its potential in pharmaceutical research (Chavva et al., 2013).

Novel Synthesis Techniques

• Researchers have explored new synthesis methods using this compound, such as palladium-catalyzed Suzuki cross-coupling reactions. This contributes to the development of novel pyridine derivatives with potential applications in various chemical and pharmaceutical fields (Ahmad et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been used in the suzuki–miyaura cross-coupling reaction, a widely applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

It’s worth noting that compounds with similar structures have been used in the suzuki–miyaura cross-coupling reaction . This reaction involves the coupling of two chemically differentiated fragments that participate in electronically divergent processes with a metal catalyst .

Result of Action

Compounds with similar structures have shown inhibitory activity against egfr and her2 .